Cas no 7695-70-7 (Salicylic Acid b-D-O-Glucuronide)
7695-70-7 structure
Product Name:Salicylic Acid b-D-O-Glucuronide
Salicylic Acid b-D-O-Glucuronide Chemical and Physical Properties
Names and Identifiers
-
- 2-carboxyphenyl beta-D-glucopyranosiduronic acid
- 1-Salicylate glucuronide
- Phenolic SA glucuronide
- Salicylphenolic glucuronide
- 1-salicylic acid glucuronide
- (2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
- beta-D-Glucopyranosiduronic acid, 2-carboxyphenyl
- Salicylic Acid β-D-O-Glucuronide
- SALICYLIC ACID ?-D-O-GLUCURONIDE
- Salicylic Acid b-D-O-Glucuronide
- salicyl acyl glucuronide
- Salicylic Acid Glucuronide
- Salicylic acid phenol glucuronide
- Salicylic Glucuronide
- Salicyl glucuronide
- CHEMBL1371375
- 7695-70-7
- Salicylic Acid beta-D-O-Glucuronide
- Salicylic acid .beta.-D-O-glucuronide
- Salicyl phenolic glucuronide
- SALICYLIC ACID PHENOLIC D-GLUCURONIDE
- AKOS040755856
- PD150553
- CHEBI:73961
- .beta-D-Glucopyranosiduronic acid, 2-carboxyphenyl
- W-203760
- DTXSID20227737
- JSCWDKKMLIQCMR-CDHFTJPESA-N
- Salicylic Acid beta -D-O-Glucuronide
- Q27144282
- SCHEMBL21594800
-
- Inchi： InChI=1S/C13H14O9/c14-7-8(15)10(12(19)20)22-13(9(7)16)21-6-4-2-1-3-5(6)11(17)18/h1-4,7-10,13-16H,(H,17,18)(H,19,20)/t7-,8-,9+,10-,13+/m0/s1
- InChI Key： JSCWDKKMLIQCMR-CDHFTJPESA-N
- SMILES： c1ccc(c(c1)C(=O)O)O[C@H]2[C@@H]([C@H]([C@@H]([C@H](O2)C(=O)O)O)O)O
Computed Properties
- Exact Mass: 314.06400
- Monoisotopic Mass: 314.064
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 426
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 154A^2
- XLogP3: -0.5
Experimental Properties
- Density: 1.7±0.1 g/cm3
- Melting Point: 131-133°C
- Boiling Point: 653.3±55.0 °C at 760 mmHg
- Flash Point: 250.4±25.0 °C
- Solubility: Methanol (Slightly), water (Slightly)
- PSA: 153.75000
- LogP: -1.34420
- Vapor Pressure: 0.0±2.1 mmHg at 25°C
Salicylic Acid b-D-O-Glucuronide Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：Hygroscopic, -20?C Freezer, Under Inert Atmosphere
Salicylic Acid b-D-O-Glucuronide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | S088130-5mg |
Salicylic Acid b-D-O-Glucuronide |
7695-70-7 | 5mg |
$ 230.00 | 2023-09-06 | ||
| TRC | S088130-50mg |
Salicylic Acid b-D-O-Glucuronide |
7695-70-7 | 50mg |
$ 1629.00 | 2023-09-06 | ||
| Biosynth | MS09950-1 mg |
Salicylic acid D-glucuronide |
7695-70-7 | 1mg |
$190.58 | 2023-01-03 | ||
| Biosynth | MS09950-2 mg |
Salicylic acid D-glucuronide |
7695-70-7 | 2mg |
$317.64 | 2023-01-03 | ||
| Biosynth | MS09950-5 mg |
Salicylic acid D-glucuronide |
7695-70-7 | 5mg |
$476.45 | 2023-01-03 | ||
| Biosynth | MS09950-10 mg |
Salicylic acid D-glucuronide |
7695-70-7 | 10mg |
$635.30 | 2023-01-03 | ||
| Biosynth | MS09950-25 mg |
Salicylic acid D-glucuronide |
7695-70-7 | 25mg |
$1,429.50 | 2023-01-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593825-5mg |
(2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
7695-70-7 | 98% | 5mg |
￥3200.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593825-10mg |
(2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
7695-70-7 | 98% | 10mg |
￥6801.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1593825-25mg |
(2S,3S,4S,5R,6S)-6-(2-carboxyphenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid |
7695-70-7 | 98% | 25mg |
￥10137.00 | 2024-07-28 |
Salicylic Acid b-D-O-Glucuronide Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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